Cas no 190270-92-9 (2-Isopropoxy-5-cyanobenzaldehyde)

2-Isopropoxy-5-cyanobenzaldehyde structure
190270-92-9 structure
Product Name:2-Isopropoxy-5-cyanobenzaldehyde
CAS No:190270-92-9
MF:C11H11NO2
MW:189.210542917252
CID:2106168
Update Time:2023-08-03

2-Isopropoxy-5-cyanobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-formyl-4-isopropoxybenzonitrile
    • 2-isopropoxy-5-cyanobenzaldehyde
    • GCJSINDVTSYEHZ-UHFFFAOYSA-N
    • 5-Cyano-2-isopropoxy-benzaldehyde
    • 2-Isopropoxy-5-cyanobenzaldehyde
    • Inchi: 1S/C11H11NO2/c1-8(2)14-11-4-3-9(6-12)5-10(11)7-13/h3-5,7-8H,1-2H3
    • InChI Key: GCJSINDVTSYEHZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1C=O)C(C)C

Computed Properties

  • Exact Mass: 189.079
  • Monoisotopic Mass: 189.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1
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